2-benzyl-3-[1-(3,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]-N,N-dimethyl-3-oxopropanamide

• IUPAC Name: 2-benzyl-3-[1-(3,5-dichlorophenyl)triazol-4-yl]-N,N-dimethyl-3-oxopropanamide
• InChI: InChI=1S/C20H18Cl2N4O2/c1-25(2)20(28)17(8-13-6-4-3-5-7-13)19(27)18-12-26(24-23-18)16-10-14(21)9-15(22)11-16/h3-7,9-12,17H,8H2,1-2H3
• InChI Key: JEPIZSOUGHHICQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C(CC1=CC=CC=C1)C(=O)C2=CN(N=N2)C3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C20H18Cl2N4O2
• DSSTOX Substance ID: DTXSID701121969
• Molecular Weight: 417.3 g/mol
• CAS RN: 691868-51-6

Description

The compound “2-benzyl-3-[1-(3,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]-N,N-dimethyl-3-oxopropanamide” is a complex organic molecule. It contains several functional groups including a benzyl group, a 1,2,3-triazole ring, and a dimethyl-3-oxopropanamide group. The 3,5-dichlorophenyl group is a common moiety in many bioactive compounds.

Scientific Research Applications

Crystal Structure and Molecular Interactions

• Crystallographic Analysis : The compound shows interesting crystallographic properties. For example, a study found that in compounds with similar structures, the dihedral angles between the triazole and benzene rings vary, influencing their crystal properties (Xiong, Chen, Wen, & Nie, 2010).

• Intermolecular Interactions : Another research focused on the synthesis, spectroscopic, and X-ray characterization of triazole derivatives, revealing how molecular interactions like O⋯π-hole tetrel bonding are influenced by various substituents, affecting the compound's properties (Ahmed et al., 2020).

Biological Activities

• Antibacterial and Antifungal Properties : Certain synthesized triazole derivatives have been evaluated for their in vitro antibacterial and antifungal activities. They exhibited moderate activity against Bacillus subtilis and Candida albicans, showing potential in antimicrobial applications (Rajasekaran, Murugesan, & Anandarajagopal, 2006).

• Anticancer Potential : The compound and its derivatives have been explored for anticancer properties. For instance, N-((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)arylamide derivatives, which share structural similarities, have shown significant inhibition of cancer cell growth (Stefely et al., 2010).

Photoluminescent Properties

• Photoluminescence in Copper(I) Complexes : Research on copper(I) complexes with amido-triazolato ligands showed that these complexes, which include structural elements similar to the compound , exhibit photoluminescence. This property can be utilized in various applications, including imaging and sensing (Manbeck, Brennessel, & Eisenberg, 2011).

Antioxidant and Enzyme Inhibition

• Xanthine Oxidase Inhibition : Some derivatives of the compound were studied for their inhibition properties on xanthine oxidase, an enzyme involved in purine metabolism. They exhibited significant inhibition, suggesting potential therapeutic applications (Yagiz et al., 2021).